Cas no 2229017-41-6 (3-(3-chloropyridin-4-yl)-3-methylbutanoic acid)

• Product Name: 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid
• CAS No: 2229017-41-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6042756
• PubChem ID: 165837744
• Update Time: 2025-10-31

3-(3-chloropyridin-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid
• 2229017-41-6
• EN300-1975229

• Inchi： 1S/C10H12ClNO2/c1-10(2,5-9(13)14)7-3-4-12-6-8(7)11/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： UJPXFSBQJBJIQY-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid

3-(3-chloropyridin-4-yl)-3-methylbutanoic acid: An Overview of CAS No. 2229017-41-6

3-(3-Chloropyridin-4-yl)-3-methylbutanoic acid (CAS No. 2229017-41-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of pyridine derivatives and is characterized by its unique molecular structure, which includes a chlorinated pyridine ring and a substituted butanoic acid moiety. The combination of these structural features imparts distinct chemical and biological properties, making it a valuable compound for various research and development purposes.

The molecular formula of 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid is C₁₁H₁₂ClNO₂, and its molecular weight is approximately 225.67 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration for its use in various applications.

In the context of pharmaceutical research, 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid has been investigated for its potential therapeutic properties. Recent studies have focused on its anti-inflammatory and anti-cancer activities, which are attributed to its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can inhibit the activity of certain enzymes involved in inflammation and cancer progression, making it a promising lead for drug development.

The anti-inflammatory properties of 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid have been evaluated in both in vitro and in vivo models. In vitro studies using human cell lines have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid has also shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for cancer therapeutics, as it can minimize side effects associated with conventional chemotherapy. The mechanism by which this compound exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway.

Beyond its therapeutic potential, 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a versatile building block for the development of novel drugs and chemicals. For example, researchers have used this compound as a starting material to synthesize derivatives with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 4-chloropyridine with an appropriate carboxylic acid or ester followed by functional group transformations to introduce the methyl substitution on the butanoic acid moiety. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which can help reduce costs and improve scalability for industrial applications.

In terms of safety and handling, while 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid is not classified as a hazardous material, appropriate precautions should be taken when working with it in laboratory settings. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The environmental impact of 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid is another important consideration for its use in industrial processes. Efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound align with environmental standards.

In conclusion, 3-(3-chloropyridin-4-yl)-3-methylbutanoic acid (CAS No. 2229017-41-6) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure endows it with valuable properties that make it a promising candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.